Cas no 82442-72-6 (3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-)

3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)- structure
82442-72-6 structure
Product Name:3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-
CAS No:82442-72-6
MF:C7H10O2
MW:126.153102397919
CID:691032
PubChem ID:11029843
Update Time:2025-04-19

3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-
    • rac-(1r,5s)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one
    • 82442-72-6
    • (1S,5R)-6,6-Dimethyl-3-oxabicyclo[3.1.0]hexan-2-one
    • (1R, 5S)-6,6-dimethyl-3-oxabicyclo [3.1.0] hexan-2-one
    • SCHEMBL5835979
    • EN300-26862927
    • DTXSID20452426
    • Inchi： 1S/C7H10O2/c1-7(2)4-3-9-6(8)5(4)7/h4-5H,3H2,1-2H3/t4-,5-/m1/s1
    • InChI Key： CTLLMXVSHAUPFO-RFZPGFLSSA-N
    • SMILES： O1C([C@H]2[C@@H](C1)C2(C)C)=O

Computed Properties

  • Exact Mass: 126.068079557g/mol
  • Monoisotopic Mass: 126.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 26.3Ų

3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis
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rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis
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EN300-26862927-2.5g
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis
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Enamine
EN300-26862927-5.0g
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis
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1PlusChem
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